Cas no 1807136-64-6 (Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate
• CAS No: 1807136-64-6
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4881451
• Update Time: 2025-10-19

Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate

• Inchi： 1S/C10H10F3NO3/c1-2-17-7(15)3-5-8(10(12)13)14-4-6(11)9(5)16/h4,10H,2-3H2,1H3,(H,14,16)
• InChI Key： PYZORIORLMZBPZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=CN1)F)=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate (CAS No. 1807136-64-6)

Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate (CAS No. 1807136-64-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its potential in drug discovery and crop protection. Its molecular structure, featuring a hydroxypyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in addressing global challenges such as antimicrobial resistance and sustainable agriculture.

The growing interest in fluorinated compounds like Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate stems from their enhanced metabolic stability and bioavailability. These properties are critical in developing next-generation therapeutics, particularly for targeting enzyme inhibition and receptor modulation. Recent studies highlight its potential in designing inhibitors for kinases and other enzymes involved in inflammatory and oncogenic pathways. Additionally, its agrochemical relevance lies in its ability to act as a precursor for herbicides and fungicides, aligning with the demand for eco-friendly pest control solutions.

From a synthetic chemistry perspective, the CAS No. 1807136-64-6 compound offers a robust platform for structure-activity relationship (SAR) studies. Its ethyl acetate moiety provides flexibility for further derivatization, enabling researchers to fine-tune pharmacological or agrochemical profiles. The integration of computational modeling and high-throughput screening has accelerated its exploration, addressing common queries like "How does fluorination impact drug efficacy?" or "What are the latest advances in pyridine-based agrochemicals?" These topics resonate with industry trends, emphasizing precision medicine and sustainable farming.

Environmental and regulatory considerations are also pivotal when discussing Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate. Its degradation pathways and ecotoxicological profiles are under scrutiny to ensure compliance with green chemistry principles. Innovations in catalytic fluorination and biodegradable formulations are shaping its future applications, answering search trends such as "Are fluorinated compounds environmentally safe?" This dual focus on efficacy and sustainability positions it as a key player in modern chemical innovation.

In conclusion, Ethyl 2-(difluoromethyl)-5-fluoro-4-hydroxypyridine-3-acetate (CAS No. 1807136-64-6) exemplifies the convergence of pharmaceutical and agrochemical research. Its multifunctional structure, combined with emerging synthetic technologies, addresses pressing global needs while adhering to safety standards. As interest in fluorinated heterocycles grows, this compound will likely remain at the forefront of scientific and industrial advancements.